Cas no 144969-18-6 (2-Heptanone,4-chloro-3-hydroxy-)
144969-18-6 structure
Product Name:2-Heptanone,4-chloro-3-hydroxy-
CAS No:144969-18-6
MF:C7H13ClO2
MW:164.629921674728
CID:101979
Update Time:2024-01-24
2-Heptanone,4-chloro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Heptanone,4-chloro-3-hydroxy-
- 2-Heptanone, 4-chloro-3-hydroxy-
-
- Inchi: 1S/C7H13ClO2/c1-3-4-6(8)7(10)5(2)9/h6-7,10H,3-4H2,1-2H3
- InChI Key: MFRLVVRNSVQAPN-UHFFFAOYSA-N
- SMILES: CC(=O)C(O)C(Cl)CCC
Computed Properties
- Exact Mass: 164.06049
- Monoisotopic Mass: 164.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- PSA: 37.3
2-Heptanone,4-chloro-3-hydroxy- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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